Cas no 2137936-05-9 (4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one)

• Product Name: 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one
• CAS No: 2137936-05-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6615127
• PubChem ID: 165466933
• Update Time: 2025-06-30

4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 2137936-05-9
• 4-(1-methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one
• EN300-790583
• 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C12H21NO3/c1-9(15-3)11(2)8-10(14)13-12(11)4-6-16-7-5-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： HTFRJEBFXKEJBF-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(C)(C(C)OC)CC(N2)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one

4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one: A Comprehensive Overview

The compound with CAS No. 2137936-05-9, commonly referred to as 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom (8-oxa) and a nitrogen atom (1-aza). The structure of this molecule is further defined by the presence of a methoxyethyl group and a methyl group at the 4-position, along with a ketone group at the 2-position.

Recent studies have highlighted the importance of spiro compounds like 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one in drug design due to their unique pharmacokinetic properties. The spiro configuration often leads to enhanced bioavailability and stability, making this compound a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for more complex molecules, particularly in the development of antibiotics and anti-inflammatory agents.

The synthesis of 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one involves a multi-step process that typically begins with the preparation of the spiro ring system. This is achieved through intramolecular cyclization reactions, often utilizing nucleophilic attack mechanisms. The introduction of the methoxyethyl and methyl groups at the 4-position is crucial for modulating the physical and chemical properties of the molecule, including its solubility and reactivity.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its structure allows for further functionalization, enabling chemists to explore its potential in creating bioactive molecules with specific targeting capabilities. For instance, recent research has focused on modifying the methoxy group to enhance its affinity for certain biological targets, such as enzymes or receptors.

In terms of pharmacological applications, 4-(1-Methoxyethyl)-4-methyl-8-oxa-1-azaspiro[4.5]decan-2-one has shown promise in preclinical studies as an inhibitor of key enzymes involved in inflammatory pathways. Its ability to modulate these pathways suggests potential use in treating conditions such as arthritis and other inflammatory diseases. Additionally, its spiro structure has been implicated in improving drug delivery systems, particularly in targeted drug delivery.

The environmental impact of this compound is another area of interest for researchers. Given its complex structure, understanding its degradation pathways is essential for assessing its environmental fate. Studies have indicated that under certain conditions, this compound undergoes hydrolysis, leading to the formation of less complex byproducts that are more readily biodegradable.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of 4-(1-Methoxyethyl)-4-methyl-8 oxaspiro[4 5]decan 2 one. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities with various biological targets. These insights are expected to guide future drug design efforts and optimize its therapeutic potential.

In conclusion, CAS No 2137936059 represents a significant advancement in organic chemistry due to its unique structural features and diverse applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both academic and industrial settings.